Cas no 1803754-09-7 (Methyl 6-cyano-2-fluoronicotinate)

• Product Name: Methyl 6-cyano-2-fluoronicotinate
• CAS No: 1803754-09-7
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 4903599
• Update Time: 2025-05-28

Methyl 6-cyano-2-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-fluoronicotinate

• Inchi： 1S/C8H5FN2O2/c1-13-8(12)6-3-2-5(4-10)11-7(6)9/h2-3H,1H3
• InChI Key： JYNMYRCXUJLUCG-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC=C(C#N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.2
• Topological Polar Surface Area: 63

Additional information on Methyl 6-cyano-2-fluoronicotinate

Comprehensive Overview of Methyl 6-cyano-2-fluoronicotinate (CAS No. 1803754-09-7): Properties, Applications, and Industry Insights

Methyl 6-cyano-2-fluoronicotinate (CAS No. 1803754-09-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a fluorinated nicotinate derivative, it combines the reactivity of a cyano group and a fluorine substituent, making it a versatile intermediate for synthesizing bioactive molecules. This article explores its molecular characteristics, synthetic pathways, and emerging applications while addressing trending queries like "fluoropyridine derivatives in drug discovery" and "sustainable synthesis of nitrile-containing compounds."

The compound's molecular formula, C₈H₅FN₂O₂, highlights its heterocyclic nicotinate core, where the 2-fluoro substitution enhances electrophilicity for nucleophilic aromatic substitutions—a hot topic in "click chemistry modifications" discussions. Researchers increasingly focus on its role in designing kinase inhibitors and herbicide precursors, aligning with Google Trends data showing rising searches for "fluorine in medicinal chemistry" and "nitrile-based agrochemicals."

From a synthetic perspective, Methyl 6-cyano-2-fluoronicotinate is typically prepared via Pd-catalyzed cyanation of halogenated precursors or microwave-assisted esterification—methods frequently queried in "green chemistry optimization" forums. Its melting point (98-102°C) and logP value (1.72) make it suitable for solvent screening studies, a subtopic under the popular "QSAR modeling parameters" search trend. Recent patents (e.g., WO2022155573) highlight its utility in crop protection agents, connecting to the surge in "climate-resilient agriculture chemicals" searches.

Analytical characterization of CAS 1803754-09-7 involves HPLC purity analysis (typically >98%) and LC-MS fragmentation patterns—technical aspects often searched alongside "QC methods for nitrile compounds." The 6-cyano group′s IR absorption at 2230 cm^-1 and 19F NMR shift (-110 ppm) are diagnostic features discussed in "spectral interpretation workshops" across research platforms. Notably, its stability under pH 4-8 conditions (per ICH guidelines) makes it relevant to "excipient compatibility studies"—a key phrase in formulation science communities.

Emerging applications leverage the compound′s hydrogen bond acceptor capacity (3 sites) for protein-ligand docking simulations, coinciding with rising searches for "AI-driven molecular design." In material science, its π-deficient aromatic system shows potential for OLED electron-transport layers, linking to "organic electronics building blocks" market reports. Environmental studies address its biodegradation pathways—a concern reflected in "ECHA REACH compliance" search volumes.

Market intelligence indicates growing demand for Methyl 6-cyano-2-fluoronicotinate in Asia-Pacific contract research organizations, with "custom fluorination services" being a top-related search term. Regulatory databases show no restrictions under GHS classification, though proper laboratory handling protocols (ventilation, PPE) are emphasized—consistent with "safe handling of nitriles" training module searches. Future prospects include its use in PET radiotracer development, aligning with the "theranostic pharmaceuticals" research boom.